Cas no 91857-76-0 (1H-Pyrazole-3-carboxylic acid, 4-amino-5-(4-fluorophenyl)-)

• Product name: 1H-Pyrazole-3-carboxylic acid, 4-amino-5-(4-fluorophenyl)-
• CAS No: 91857-76-0
• MF: C₁₀H₈FN₃O₂
• MW: 221.187825202942
• CID: 2705077
• PubChem ID: 13303408

1H-Pyrazole-3-carboxylic acid, 4-amino-5-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 91857-76-0
• 3-Pyrazolecarboxylic acid, 4-amino-5-(p-fluorophenyl)-
• 4-Amino-5-(p-fluorophenyl)-3-pyrazolecarboxylic acid
• 1H-Pyrazole-3-carboxylic acid, 4-amino-5-(4-fluorophenyl)-

• Inchi： InChI=1S/C10H8FN3O2/c11-6-3-1-5(2-4-6)8-7(12)9(10(15)16)14-13-8/h1-4H,12H2,(H,13,14)(H,15,16)
• InChI Key： SSVUWJFOAOMIKB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 221.06005467Da
• Monoisotopic Mass: 221.06005467Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92Ų